Cas no 84677-06-5 (1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid)

1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic acid is a cyclopropane-derived carboxylic acid derivative featuring a benzyloxycarbonyl (Cbz) protecting group on the amino functionality. This compound serves as a versatile intermediate in organic synthesis, particularly in peptide chemistry and medicinal chemistry applications. The cyclopropane ring imparts structural rigidity, while the Cbz group offers selective deprotection under mild hydrogenolysis conditions. Its carboxylic acid moiety enables further functionalization via coupling reactions. The compound's stability and well-defined reactivity make it valuable for constructing constrained peptidomimetics or as a building block for bioactive molecules. Its crystalline nature facilitates purification and characterization, ensuring reproducibility in synthetic workflows.
1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid structure
84677-06-5 structure
Product name:1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid
CAS No:84677-06-5
MF:C12H13NO4
MW:235.235923528671
MDL:MFCD00083285
CID:60748
PubChem ID:3589012

1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1-(Cbz-amino)cyclopropanecarboxylic acid
    • 1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic acid
    • 1-(Carbobenzoxyamino)cyclopropanecarboxylic Acid
    • 1-(Benzyloxycarbonyl-amino)-cyclopropyl-1-carboxylic acid
    • 1-(phenylmethoxycarbonylamino)cyclopropane-1-carboxylic acid
    • 1-(Z-amino)cyclopropanecarboxylic acid
    • N-Benzyloxycarbonyl-1-aminocyclopropanecarboxylic acid
    • Z-1-Aminocyclopropane-1-carboxylic acid
    • Z-ACPC-OH
    • 1-(Benzyloxycarbonylamino)cyclopropanecarboxylic Acid
    • 1-[[(Phenylmethoxy)carbonyl]amino]cyclopropanecarboxylic acid (ACI)
    • 1-[(Benzyloxycarbonyl)amino]cyclopropane-1-carboxylic acid
    • 1-Benzyloxycarbonylaminocyclopropanecarboxylic acid
    • N-Cbz-1-aminocyclopropanecarboxylic acid
    • 1-[(benzyloxy)carbonyl]aminocyclopropanecarboxylic acid
    • Z1263583699
    • STL556039
    • MFCD00083285
    • 1-benzyloxycarbonylamino-cyclopropanecarboxylic acid
    • 1-{[(benzyloxy)carbonyl]amino}cyclopropanecarboxylic acid
    • 1-{[(benzyloxy)carbonyl]amino}cyclopropane-1-carboxylic acid
    • ALBB-037221
    • C2680
    • N-Cbz-1-aminocyclopropane carboxylic acid
    • DTXSID50393934
    • AC-5710
    • BBL102240
    • EN300-122049
    • (benzyloxycarbonylamino)cyclopropanecarboxylic acid
    • 84677-06-5
    • Cyclopropanecarboxylic acid, 1-[[(phenylmethoxy)carbonyl]amino]-
    • CS-W014159
    • SY017561
    • Cbz-1-amino-1-cyclopropanecarboxylic acid
    • z-ac3c-oh
    • TS-00653
    • 1-(((BENZYLOXY)CARBONYL)AMINO)CYCLOPROPANECARBOXYLIC ACID
    • KHINKCGJKZSHAJ-UHFFFAOYSA-N
    • SCHEMBL143763
    • AKOS005146307
    • N-Cbz-1aminocyclopropane carboxylic acid
    • J-503502
    • 1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid
    • MDL： MFCD00083285
    • Inchi： 1S/C12H13NO4/c14-10(15)12(6-7-12)13-11(16)17-8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,13,16)(H,14,15)
    • InChI Key： KHINKCGJKZSHAJ-UHFFFAOYSA-N
    • SMILES： O=C(NC1(CC1)C(O)=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 235.084458g/mol
  • Surface Charge: 0
  • XLogP3: 1.4
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 235.084458g/mol
  • Monoisotopic Mass: 235.084458g/mol
  • Topological Polar Surface Area: 75.6Ų
  • Heavy Atom Count: 17
  • Complexity: 306
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.33
  • Melting Point: 157.0 to 161.0 deg-C
  • Boiling Point: 449°C at 760 mmHg
  • Flash Point: 225.4℃
  • Refractive Index: 1.593
  • PSA: 75.63000
  • LogP: 1.92090
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid Security Information

1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B130013-50mg
1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid
 84677-06-5
50mg
 $ 50.00 2022-06-07
Enamine
EN300-122049-0.1g
1-{[(benzyloxy)carbonyl]amino}cyclopropane-1-carboxylic acid
 84677-06-5 95.0%
0.1g
 $19.0 2025-02-21
abcr
AB155405-1 g
1-(Benzyloxycarbonyl-amino)-cyclopropyl-1-carboxylic acid, 99% (Cbz-Ac3c-OH); .
 84677-06-5 99%
1g
 €97.90 2023-05-08
abcr
AB155405-25 g
1-(Benzyloxycarbonyl-amino)-cyclopropyl-1-carboxylic acid, 99% (Cbz-Ac3c-OH); .
 84677-06-5 99%
25g
 €755.60 2023-05-08
eNovation Chemicals LLC
D583201-100g
1-(Cbz-amino)cyclopropanecarboxylic acid
 84677-06-5 95%
100g
 $876 2024-05-24
eNovation Chemicals LLC
Y1009792-100g
1-(Cbz-amino)cyclopropanecarboxylic acid
 84677-06-5 97.0%
100g
 $550 2024-06-05
Enamine
EN300-122049-5.0g
1-{[(benzyloxy)carbonyl]amino}cyclopropane-1-carboxylic acid
 84677-06-5 95.0%
5.0g
 $27.0 2025-02-21
Enamine
EN300-122049-10.0g
1-{[(benzyloxy)carbonyl]amino}cyclopropane-1-carboxylic acid
 84677-06-5 95.0%
10.0g
 $48.0 2025-02-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B834148-25g
1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic acid
 84677-06-5 98%
25g
 ￥978.30 2022-09-02
eNovation Chemicals LLC
Y1009792-500g
1-(Cbz-amino)cyclopropanecarboxylic acid
 84677-06-5 97.0%
500g
 $1500 2024-06-05

1-(Benzyloxycarbonylamino)cyclopropyl-1-carboxylic Acid Production Method

Synthetic Routes 1

84677-05-4 84677-05-4
84677-06-5 84677-06-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water
Reference
A simple synthesis of 1-aminocyclopropane-1-carboxylic acid
Strazewski, Peter; Tamm, Christoph, Synthesis, 1987, (3), 298-9

Synthetic Routes 2

22059-21-8 22059-21-8
84677-06-5 84677-06-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  8 h, 0 °C
Reference
Trimethyl-substituted carbamate as a versatile self-immolative linker for fluorescence detection of enzyme reactions
Nakamura, Noriaki; Uchinomiya, Shohei; Inoue, Kazuya; Ojida, Akio, Molecules, 2020, 25(9),

Synthetic Routes 3

827628-66-0 827628-66-0
13139-17-8 13139-17-8
84677-06-5 84677-06-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Convenient synthesis and isolation of 1-aminocyclopropane-1-carboxylic acid (ACC) and N-protected ACC derivatives
Allwein, Shawn P.; Secord, Elizabeth A.; Martins, Andrew; Mitten, Jeffrey V.; Nelson, Todd D.; et al, Synlett, 2004, (14), 2489-2492

Synthetic Routes 4

1852533-31-3 1852533-31-3
84677-06-5 84677-06-5
Reaction Conditions
1.1 Reagents: Ozone Solvents: Dichloromethane ;  -78 °C
1.2 Reagents: Dimethyl sulfide ;  -78 °C → rt; 1 h, rt
1.3 Reagents: 2-Methyl-2-butene ,  Monosodium phosphate ,  Sodium chlorite Solvents: tert-Butanol ,  Water ;  overnight, rt
Reference
The Synthesis of α,α-Disubstituted α-Amino Acids via Ichikawa Rearrangement
Szczesniak, Piotr; Pieczykolan, Michal; Stecko, Sebastian, Journal of Organic Chemistry, 2016, 81(3), 1057-1074

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